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Compound of Interest

Compound Name: Decylamine

Cat. No.: B041302

Audience: Researchers, scientists, and drug development professionals.

This document provides an in-depth analysis of the boiling and melting points of decylamine
(C10H23N), a primary alkylamine used in various industrial and synthetic applications. Accurate
determination of these physical properties is critical for ensuring purity, guiding reaction
conditions, and establishing safety protocols. This guide synthesizes literature data and
outlines standard experimental protocols for their verification.

Physical Properties of Decylamine

Decylamine, also known as 1-aminodecane, is a colorless to pale yellow liquid at room
temperature with a characteristic amine odor.[1][2][3][4] Its physical state and transition
temperatures are fundamental parameters for its handling and application in research and
development.

Quantitative Data Summary

The boiling and melting points of decylamine have been reported across various sources.
These values can differ slightly due to experimental conditions and sample purity. The table
below summarizes the reported data.
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Physical Property Reported Value (°C) Reported Value (K)  Source(s)

Boiling Point 220.5 493.65 [11[3]
216 - 218 489.15 - 491.15 [51[6][7]

202.30 475.45 2]

Melting Point 17 290.15 [11[3]
15 288.15 [1]

12 - 15 285.15 - 288.15 [5][7]

12-14 285.15 - 287.15 [6]

-1.50 271.65 [2]

Note: One source reported a melting point of >168°C with decomposition, which is a significant
outlier and may refer to a different substance or a salt form of decylamine.[8]

Experimental Protocols for Determination

The following sections detail standard laboratory methods for the precise determination of the
melting and boiling points of a substance like decylamine.

Melting Point Determination: Capillary Method

The capillary method is the most common technique for determining the melting point of a solid
organic compound.[9][10][11] The principle relies on heating a small sample in a capillary tube
at a controlled rate and observing the temperature range over which it transitions from a solid
to a liquid.[9]

Methodology:

o Sample Preparation: Ensure the decylamine sample is pure and, if solidified, completely dry
and finely powdered to allow for uniform packing.[9]

o Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample.
Tap the sealed end of the tube on a hard surface to compact the solid into a dense column of
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1-2 mm at the bottom.[12][13]

e Apparatus Setup:

o Place the loaded capillary tube into the heating block of a digital melting point apparatus
(e.g., DigiMelt or Mel-Temp).[10][12]

o Alternatively, for a manual setup, attach the capillary tube to a thermometer and immerse
them in a heating bath (e.g., a Thiele tube filled with mineral oil) to ensure even heat
distribution.[10]

e Heating and Observation:

o Conduct a preliminary rapid heating run (10-20 °C/min) to determine an approximate
melting range.[11][12]

o For an accurate measurement, use a fresh sample and begin heating rapidly until the
temperature is about 10-15 °C below the approximate melting point.

o Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.[10]
o Data Recording: Record two temperatures:

o T1: The temperature at which the first drop of liquid becomes visible.

o T2: The temperature at which the entire sample has completely liquefied.

o The melting point is reported as the range T1 - T2. A narrow range (0.5 - 1.0 °C) is
indicative of a pure compound, whereas impurities typically depress the melting point and
broaden the range.[10][11][12]

Boiling Point Determination: Distillation Method

For determining the boiling point of a liquid, distillation is a highly reliable method that also
serves to purify the substance.[14] The boiling point is the temperature at which the vapor
pressure of the liquid equals the surrounding atmospheric pressure.[15]

Methodology:
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o Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
distillation head with a thermometer adapter, a condenser, and a receiving flask.

o Sample Placement: Fill the round-bottom flask to approximately half its volume with
decylamine. Add boiling chips or a magnetic stir bar to ensure smooth boiling.

e Thermometer Positioning: Place the thermometer in the distillation head so that the top of
the thermometer bulb is level with the bottom of the side-arm leading to the condenser. This
ensures the temperature of the vapor is measured accurately as it passes into the
condenser.

o Heating: Gently heat the flask. As the liquid boils, the vapor will rise, surround the
thermometer bulb, and then flow into the condenser to be cooled back into a liquid.

o Data Recording: Observe the temperature on the thermometer. When the liquid is distilling at
a steady rate (e.g., one drop per second), the temperature reading will remain constant. This
stable temperature is the boiling point of the liquid.[14] Record the atmospheric pressure, as
boiling point is pressure-dependent.

Boiling Point Determination: Micro Method

When only a small amount of sample is available, a micro-boiling point determination can be
performed.[16]

Methodology:
o Setup: Place a few milliliters of decylamine into a small test tube.

o Capillary Insertion: Place a melting point capillary tube (sealed at one end) into the test tube
with the open end down.[17]

e Heating: Immerse the test tube in a heating bath and heat gently.
e Observation:

o Initially, air trapped in the capillary will be expelled as a slow stream of bubbles.
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o As the liquid reaches its boiling point, its vapor will enter the capillary, resulting in a rapid
and continuous stream of bubbles.[16]

o Measurement: Remove the heat source. The bubbling will slow and eventually stop. The
liquid will then be drawn up into the capillary tube. The temperature at which the liquid just
begins to enter the capillary is the boiling point.[16]

Visualized Workflow

The following diagram illustrates the logical workflow for the experimental determination and
verification of the physical properties of decylamine.
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Workflow for Physical Property Determination of Decylamine
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Caption: Logical workflow for determining the physical properties of decylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Decylamine | C10H23N | CID 8916 - PubChem [pubchem.ncbi.nim.nih.gov]
. solubilityofthings.com [solubilityofthings.com]

. Fatty Amine Decylamine For Sale | 2016-57-1 [whamine.com]

. chembk.com [chembk.com]

. Page loading... [guidechem.com]

. chemicalpoint.eu [chemicalpoint.eu]

. chemsynthesis.com [chemsynthesis.com]

. hacchemical.com [nacchemical.com]

°
© [e0) ~ » (&) EEN w N =

. westlab.com [westlab.com]

e 10. chem.ucalgary.ca [chem.ucalgary.ca]

e 11. SSERC | Melting point determination [sserc.org.uk]
e 12.jan.ucc.nau.edu [jan.ucc.nau.edu]

e 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 14. vernier.com [vernier.com]

e 15. Video: Boiling Points - Concept [jove.com]

e 16. uomus.edu.ig [uomus.edu.iq]

e 17. cdn.juniata.edu [cdn.juniata.edu]

« To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Decylamine: Boiling and Melting Points]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041302#decylamine-boiling-point-and-melting-point]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b041302?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Decylamine
https://www.solubilityofthings.com/decan-1-amine
https://www.whamine.com/products/decylamine/
https://www.chembk.com/en/chem/N-DECYLAMINE
https://www.guidechem.com/dictionary/en/2016-57-1.html
https://chemicalpoint.eu/product/decylamine/
https://www.chemsynthesis.com/base/chemical-structure-16348.html
https://www.nacchemical.com/decylamine-3511841.html
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://jan.ucc.nau.edu/~jkn/235Manual
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.benchchem.com/product/b041302#decylamine-boiling-point-and-melting-point
https://www.benchchem.com/product/b041302#decylamine-boiling-point-and-melting-point
https://www.benchchem.com/product/b041302#decylamine-boiling-point-and-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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